Cas no 885460-87-7 (4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine)

• Product Name: 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine
• CAS No: 885460-87-7
• MF: C₁₅H₁₁ClF₂N₂OS
• MW: 340.775448083878
• CID: 3107657
• PubChem ID: 4961603
• Update Time: 2025-05-20

4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethyl-
• EN300-11394
• CS-0223114
• 885460-87-7
• Z119989492
• G40835
• AKOS000122955

• Inchi： 1S/C15H11ClF2N2OS/c1-7-8(2)22-14-11(7)12(16)19-13(20-14)9-3-5-10(6-4-9)21-15(17)18/h3-6,15H,1-2H3
• InChI Key： KNDNQPOMVPAUTQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(F)F)C=C2)=NC(Cl)=C2C(C)=C(C)SC2=N1

Computed Properties

• Exact Mass: 340.0248682Da
• Monoisotopic Mass: 340.0248682Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine

4-Chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No 885460-87-7, known as 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The molecule features a thieno[2,3-d]pyrimidine core, which is a fused bicyclic system comprising a thiophene ring and a pyrimidine ring. This unique structure contributes to its stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the antitumor activity of 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine in various cancer cell lines. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a targeted anticancer agent. The presence of the difluoromethoxy group at the phenyl ring enhances the compound's ability to inhibit key oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer.

In addition to its antitumor properties, this compound has also shown antiviral activity against several enveloped viruses, including herpes simplex virus (HSV) and human cytomegalovirus (HCMV). The methyl groups at positions 5 and 6 of the thienopyrimidine core play a critical role in stabilizing the molecule's interaction with viral envelope proteins, thereby preventing viral entry into host cells. This dual functionality underscores the versatility of 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine as a multitarget therapeutic agent.

The synthesis of CAS No 885460-87-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thienopyrimidine core through cyclization reactions and the subsequent introduction of substituents at specific positions to achieve the desired pharmacokinetic properties. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure forms of this compound, which are essential for preclinical studies.

From an analytical standpoint, 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular formula (C19H17ClF2N3OS) and its molecular weight (approximately 419 g/mol). The compound is stable under normal storage conditions but requires protection from light and moisture to prevent degradation.

Preclinical studies have revealed that this compound exhibits excellent pharmacokinetic profiles, including high oral bioavailability and moderate plasma protein binding. These properties make it an attractive candidate for further development as an oral therapeutic agent. However, additional studies are needed to evaluate its long-term safety profile and potential for drug-drug interactions.

In conclusion, CAS No 885460-87-7, or 4-chloro-2-[4-(difluoromethoxy)phenyl]-5,6-dimethylthieno[2,3-d]pyrimidine, represents a significant advancement in the field of heterocyclic chemistry with promising applications in oncology and virology. Its unique structure, coupled with its diverse biological activities, positions it as a leading candidate for future drug discovery efforts.